Cas no 2680549-97-5 (methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate
• CAS No: 2680549-97-5
• MF: C₁₇H₁₇ClN₂O₄
• MW: 348.780883550644
• CID: 5620057
• PubChem ID: 139713599
• Update Time: 2025-06-10

methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2680549-97-5
• methyl 2-{[(benzyloxy)carbonyl]amino}-3-(6-chloropyridin-3-yl)propanoate
• EN300-28298310
• methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate

• Inchi： 1S/C17H17ClN2O4/c1-23-16(21)14(9-13-7-8-15(18)19-10-13)20-17(22)24-11-12-5-3-2-4-6-12/h2-8,10,14H,9,11H2,1H3,(H,20,22)
• InChI Key： RIDNVQXSAHVRMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.0876847g/mol
• Monoisotopic Mass: 348.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate

Methyl 2-{(Benzyloxy)Carbonylamino}-3-(6-Chloropyridin-3-Yl)Propanoate: A Comprehensive Overview

The compound methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate, identified by the CAS number 2680549-97-5, is a complex organic molecule with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic implications. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of this compound is characterized by a propanoate backbone, which serves as the central framework. Attached to this backbone are two key functional groups: a benzyloxy carbonylamino group and a 6-chloropyridin-3-yl substituent. The benzyloxy carbonylamino group introduces steric hindrance and enhances the molecule's solubility, while the 6-chloropyridin-3-yl group contributes to its electronic properties, making it a versatile building block for synthesizing bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions. Researchers have employed methodologies such as nucleophilic substitution, amide bond formation, and protection/deprotection strategies to achieve high yields and purity. The use of environmentally friendly reagents and catalysts has further enhanced the sustainability of these processes, aligning with current green chemistry principles.

In terms of biological activity, methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate has demonstrated promising results in vitro. Studies have shown that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for targeting diseases such as cancer and neurodegenerative disorders.

The incorporation of this compound into drug delivery systems has also been explored. Its structural features allow for the design of prodrugs that can enhance bioavailability and reduce systemic toxicity. For instance, researchers have investigated its use as a carrier for delivering hydrophobic drugs across biological membranes, leveraging its amphiphilic nature.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular interactions and conformational dynamics, which are crucial for understanding its pharmacokinetic properties.

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-3-(6-chloropyridin-3-yl)propanoate represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.